Methyl 4-iodopyridine-3-carboxylate
Overview
Description
“Methyl 4-iodopyridine-3-carboxylate” is a chemical compound with the molecular formula C7H6INO2 . It is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. Pyridine is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom .
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been a subject of research. For instance, a synthetic route to “Methyl 3-Fluoropyridine-4-carboxylate” has been reported, where the nitro group of “methyl 3-nitropyridine-4-carboxylate” has been replaced by a fluoride anion via nucleophilic aromatic substitution .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES string COC(=O)c1ncccc1I
. This representation provides a way to describe the structure of chemical molecules using short ASCII strings. The structure can also be represented using the InChI string 1S/C7H6INO2/c1-11-7(10)6-5(8)3-2-4-9-6/h2-4H,1H3
.
Scientific Research Applications
Homogeneous Catalytic Aminocarbonylation
Methyl 4-iodopyridine-3-carboxylate is utilized in homogeneous catalytic aminocarbonylation reactions. This process involves palladium-catalyzed aminocarbonylation of nitrogen-containing iodo-heteroaromatics, such as 3-iodopyridine, to synthesize N-substituted nicotinamides and 3-pyridyl-glyoxylamides. These compounds are of potential biological importance, demonstrating the versatility of this compound in synthesizing biologically relevant molecules (Takács, Jakab, Petz, & Kollár, 2007).
Synthesis of Amino-substituted Pyridylglyoxylamides
Another application is in the synthesis of amino-substituted pyridylglyoxylamides via palladium-catalyzed aminocarbonylation, demonstrating the compound's role in forming nicotinamide analogues and dicarboxamide containing two pyridyl moieties. This highlights its utility in creating complex molecules that can serve as building blocks for further chemical or pharmaceutical research (Szőke, Takács, Berente, Petz, & Kollár, 2016).
Antimicrobial Activity
This compound derivatives have been synthesized and evaluated for their antimicrobial activities. This research suggests the potential for developing new antimicrobial agents based on modifications of the this compound structure, showcasing its relevance in medicinal chemistry (Nagashree, Mallu, Mallesha, & Bindya, 2013).
Synthesis of Methyl 4-Fluoro-3-methylpyridine-2-carboxylate
Additionally, it's used in the synthesis of methyl 4-fluoro-3-methylpyridine-2-carboxylate, showcasing its utility as an intermediate in the synthesis of fluorinated pyridine derivatives. This process involves a sequence of reactions including oxidation, nitration, reduction, and a modified Balz-Schiemann reaction, further demonstrating the versatility of this compound in organic synthesis (Shi Qunfeng et al., 2012).
Future Directions
The future directions for the research on “Methyl 4-iodopyridine-3-carboxylate” and its derivatives could involve the development of new and efficient methods for the preparation of fluoroorganic compounds . The introduction of a fluorine atom in a molecule does not result in a considerable change in the size or the shape of the compound, making it a suitable isosteric substitution of hydrogen . This could open up new possibilities for the synthesis of novel analogs possessing enhanced activities with minimum toxicity .
Properties
IUPAC Name |
methyl 4-iodopyridine-3-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6INO2/c1-11-7(10)5-4-9-3-2-6(5)8/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYUMHCBHMGKHBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CN=C1)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50634096 | |
Record name | Methyl 4-iodopyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50634096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1033955-78-0 | |
Record name | Methyl 4-iodo-3-pyridinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1033955-78-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-iodopyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50634096 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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